Cas no 1261499-61-9 (C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine)

• Product Name: C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine
• CAS No: 1261499-61-9
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4994985
• Update Time: 2025-09-26

C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine
• (2-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)methanamine

• Inchi： 1S/C14H11F4N/c15-13-6-9(8-19)4-5-12(13)10-2-1-3-11(7-10)14(16,17)18/h1-7H,8,19H2
• InChI Key： OKUGPXHISJQOKD-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine

C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine: A Comprehensive Overview

C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine, with the chemical identifier CAS No. 1261499-61-9, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The compound's molecular framework combines aromatic biphenyl rings with functionalized substituents, creating a versatile scaffold for pharmacological activity.

Structure and Synthesis of C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine involves the strategic incorporation of fluorine atoms and trifluoromethyl groups. The biphenyl core provides a rigid, planar structure that facilitates interactions with biological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging transition-metal catalysis and microwave-assisted reactions to achieve high yields and stereocontrol. These synthetic approaches are critical for scaling up production for pharmaceutical applications.

Pharmacological Properties of C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine have been explored in multiple studies, highlighting its potential as a lead compound for various therapeutic indications. In vitro assays have demonstrated its ability to modulate ion channels and receptors, with particular interest in its interactions with G protein-coupled receptors (GPCRs). A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent agonist activity at the 5-HT1A receptor, suggesting its potential as an anxiolytic agent.

Recent research has also focused on the trifluoromethyl substituent's role in enhancing metabolic stability and bioavailability. The trifluoromethyl group's electron-withdrawing nature may influence the compound's binding affinity to target proteins, as evidenced by molecular docking studies. These findings underscore the importance of structural optimization in drug development, where subtle modifications to the biphenyl framework can significantly impact pharmacological outcomes.

Applications in Drug Discovery have expanded with the advent of computational tools and high-throughput screening. The fluorinated nature of C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine makes it a valuable candidate for studying the effects of fluorine substitution on drug efficacy. A 2022 review in Drug Discovery Today highlighted its potential in targeting neurodegenerative disorders, citing its ability to cross the blood-brain barrier and interact with amyloid-beta plaques.

Moreover, the fluorinated substituents in this compound may contribute to its unique physicochemical properties, such as improved lipophilicity and solubility. These characteristics are essential for optimizing drug delivery and tissue penetration. Researchers are also investigating its potential as a prodrug, where the trifluoromethyl group could serve as a bioactivatable moiety.

Current Research Trends indicate a growing interest in the fluorinated derivatives of biphenyl-based compounds. A 2023 study published in Organic & Biomolecular Chemistry explored the synthesis of C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine using microwave-assisted methods, achieving a 92% yield. This approach exemplifies the efficiency of modern synthetic techniques in producing complex molecules with high purity.

Additionally, the compound's fluorinated substituents may offer advantages in reducing metabolic degradation, a critical factor in drug development. Comparative studies with non-fluorinated analogs have shown that the trifluoromethyl group significantly enhances the half-life of the molecule in vivo. These findings are particularly relevant for therapies requiring prolonged drug action, such as chronic disease management.

Challenges and Opportunities in the development of C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine include optimizing its selectivity for target receptors and minimizing potential off-target effects. Ongoing research is focused on structure-activity relationship (SAR) studies to refine its pharmacological profile. The use of advanced analytical techniques, such as mass spectrometry and NMR, is critical for elucidating the compound's behavior in biological systems.

In conclusion, C-(2-Fluoro-3'-(trifluoromethyl)biphenyl-4-yl)-methylamine represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with advancements in synthetic methods and pharmacological understanding, position it as a valuable tool for drug discovery. Continued research into its properties and applications will likely yield new insights into its therapeutic potential.